N-cycloheptyl-2-ethoxybenzamide

• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36g/mol
• IUPAC Name: N-cycloheptyl-2-ethoxybenzamide
• InChI: InChI=1S/C16H23NO2/c1-2-19-15-12-8-7-11-14(15)16(18)17-13-9-5-3-4-6-10-13/h7-8,11-13H,2-6,9-10H2,1H3,(H,17,18)
• InChI Key: LSUJMQSZCKHFQH-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1C(=O)NC2CCCCCC2

Description

N-Cycloheptyl-2-ethoxybenzamide is a synthetic benzamide derivative characterized by a cycloheptylamine substituent attached to the benzamide core and an ethoxy group at the ortho position of the benzene ring. This compound is primarily utilized in research and development (R&D) contexts, particularly in pharmaceutical and agrochemical studies, owing to its structural versatility. However, detailed toxicological and ecological data for this compound remain scarce, necessitating caution in handling .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Physicochemical Comparisons

The table below compares N-cycloheptyl-2-ethoxybenzamide with structurally similar benzamide derivatives:

Compound Name	Substituents	Molecular Weight (g/mol)	H-Bond Donors	H-Bond Acceptors	Key Features
N-Cycloheptyl-2-ethoxybenzamide	Cycloheptyl, o-ethoxy	~275.38 (estimated)	1	3	High lipophilicity; R&D focus
N-(2-Ethylhexyl)benzamide	2-Ethylhexyl	233.35	1	2	Acute toxicity (Category 4, all routes)
N-(4-Amino-2-methylphenyl)-2-(2-ethoxyethoxy)-benzamide	4-Amino-2-methylphenyl, 2-ethoxyethoxy	314.38	2	4	Enhanced solubility (ethoxyethoxy group)
N,N-Dimethyl-2-phenoxybenzamide	N,N-Dimethyl, o-phenoxy	255.30	0	3	Reduced H-bond capacity; metabolic stability

Key Observations:

• Lipophilicity: The cycloheptyl group in the target compound likely confers higher lipophilicity compared to ethylhexyl (N-(2-Ethylhexyl)benzamide) or ethoxyethoxy (N-(4-Amino-2-methylphenyl)-...benzamide) substituents. This property may enhance blood-brain barrier penetration but reduce aqueous solubility.
• Toxicity : N-(2-Ethylhexyl)benzamide is classified as acutely toxic (Category 4 for oral, dermal, and inhalation exposure), suggesting that alkyl chain length and branching may influence toxicity profiles .

Functional and Application Comparisons

Gaps in Knowledge

• Ecological Impact: No data available for N-cycloheptyl-2-ethoxybenzamide or analogs like N-(2-Ethylhexyl)benzamide regarding biodegradability, bioaccumulation, or soil mobility .
• Chronic Toxicity : Long-term effects remain uncharacterized for all listed compounds.